Cas no 603-81-6 (2,3-Diaminobenzoic acid)

2,3-Diaminobenzoic acid Properties

Names and Identifiers

• 2,3-Diaminobenzoic acid
• 3-carboxy-1,2-diaminobenzene
• 2,3-Diaminobenzonicacid
• 2,3-Diamino-benzoesaeure
• 2,3-diamino-benzoic acid
• carboxy-para-phenylenediamine
• diaminobenzoic acid
• Benzoic acid, diamino-
• PubChem3145
• 2,3-Diaminobenzonic acid
• 2,3-diamino benzoic acid
• KSC203G4L
• KKTUQAYCCLMNOA-UHFFFAOYSA-N
• SBB014432
• STK689866
• RW3920
• VZ34
• SY017832
• MFCD00137818
• 3-carboxy-1,2-diaminobenzene;2,3-bis(azanyl)benzoic acid
• AM83028
• SB75728
• AKOS005151964
• 2,3-Diaminobenzoic acid, 95%
• 603-81-6
• A20258
• FT-0649160
• AC-23068
• 27576-04-1
• Q-100971
• BP-21351
• CS-0119510
• SCHEMBL73593
• GS-6682
• DTXSID2067321
• 2,3-Diaminobenzoicacid?????
• EN300-67278
• 2,3-Diaminobenzoic acid;3-Carboxy-1,2-diaminobenzene,98%
• Diaminobenzoic acid
• DB-050515
• 3-Carboxy-1,2-diaminobenzene
• +Expand

• MDL： MFCD00137818
• InChIKey： KKTUQAYCCLMNOA-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,8-9H2,(H,10,11)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C=1N([H])[H])N([H])[H])=O

Computed Properties

• Exact Mass: 152.058578g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.058578g/mol
• Monoisotopic Mass: 152.058578g/mol
• Topological Polar Surface Area: 89.3Ų
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.71160
• PSA: 89.34000
• Refractive Index: 1.5200 (estimate)
• Boiling Point: 274.61°C (rough estimate)
• Melting Point: 198-204 °C
• Flash Point: 185.3ºC
• Color/Form: No data available
• Density: 1.2804 (rough estimate)

2,3-Diaminobenzoic acid Security Information

• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Risk Phrases： 22-36
• Signal Word：warning
• HazardClass：IRRITANT

2,3-Diaminobenzoic acid Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%